Cas no 2639458-70-9 (tert-butyl 4-(2-nitrophenyl)aminobutanoate)

• Product Name: tert-butyl 4-(2-nitrophenyl)aminobutanoate
• CAS No: 2639458-70-9
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 5643734
• PubChem ID: 165903087
• Update Time: 2025-10-24

tert-butyl 4-(2-nitrophenyl)aminobutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28229906
• 2639458-70-9
• tert-butyl 4-[(2-nitrophenyl)amino]butanoate
• tert-butyl 4-(2-nitrophenyl)aminobutanoate

• Inchi： 1S/C14H20N2O4/c1-14(2,3)20-13(17)9-6-10-15-11-7-4-5-8-12(11)16(18)19/h4-5,7-8,15H,6,9-10H2,1-3H3
• InChI Key： FUWDMAKNZVTJEC-UHFFFAOYSA-N
• SMILES： O(C(CCCNC1C=CC=CC=1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl 4-(2-nitrophenyl)aminobutanoate

Comprehensive Overview of tert-butyl 4-(2-nitrophenyl)aminobutanoate (CAS No. 2639458-70-9): Properties, Applications, and Industry Insights

The chemical compound tert-butyl 4-(2-nitrophenyl)aminobutanoate (CAS No. 2639458-70-9) is a specialized organic intermediate gaining attention in pharmaceutical and agrochemical research. This ester derivative, featuring a nitrophenyl moiety and a tert-butyl protecting group, exhibits unique reactivity patterns that make it valuable for synthetic applications. With molecular formula C₁₄H₂₀N₂O₄, this amber-colored crystalline powder has a molecular weight of 280.32 g/mol and demonstrates moderate solubility in polar organic solvents like DMSO and dichloromethane.

Recent literature highlights the compound's role as a precursor in the synthesis of biologically active molecules, particularly in developing enzyme inhibitors and receptor modulators. The presence of both amino and ester functional groups allows for diverse chemical transformations, making it a versatile building block in medicinal chemistry. Researchers particularly value the tert-butyl group's stability under various reaction conditions, which facilitates selective deprotection strategies in multi-step syntheses.

From an analytical perspective, tert-butyl 4-(2-nitrophenyl)aminobutanoate typically shows characteristic absorption maxima around 270-280 nm in UV-Vis spectroscopy due to the nitrophenyl chromophore. Mass spectrometric analysis reveals a base peak at m/z 224 corresponding to the loss of the tert-butoxy fragment. These analytical signatures are crucial for quality control during pharmaceutical manufacturing processes where this intermediate is employed.

The compound's thermal properties have been investigated using differential scanning calorimetry (DSC), showing a melting endotherm between 98-102°C. This thermal stability makes it suitable for reactions requiring moderate heating conditions. Storage recommendations suggest maintaining the material at 2-8°C under inert atmosphere to prevent potential hydrolysis of the ester group or oxidation of the amine functionality over extended periods.

In the context of green chemistry initiatives, several research groups have explored solvent-free mechanochemical approaches to synthesize tert-butyl 4-(2-nitrophenyl)aminobutanoate, reducing the environmental impact compared to traditional solution-phase methods. These sustainable protocols often employ catalytic systems that minimize waste generation while maintaining high yields (>85%), addressing growing industry concerns about process sustainability in fine chemical production.

Patent analysis reveals increasing applications of this compound in developing central nervous system (CNS) therapeutics, with particular focus on its incorporation into neuroprotective agent scaffolds. The nitrophenyl group's electron-withdrawing properties appear crucial for optimizing blood-brain barrier penetration in these drug candidates. Additionally, its use has been documented in the synthesis of fluorescent probes for biological imaging applications.

Quality specifications for tert-butyl 4-(2-nitrophenyl)aminobutanoate typically require ≥98% purity by HPLC analysis, with strict limits on residual solvents (<0.5%) and heavy metals (<10 ppm). These stringent standards reflect its importance in regulated pharmaceutical applications. Analytical method development for this compound often employs reversed-phase HPLC with UV detection, using C18 columns and acetonitrile/water mobile phases for optimal resolution.

Recent advancements in continuous flow chemistry have demonstrated the efficient production of this intermediate, with residence times under 30 minutes achieving conversions exceeding 90%. Such process intensification approaches align with industry trends toward Industry 4.0 implementation in chemical manufacturing. The compound's relatively straightforward purification by recrystallization from ethanol/water mixtures further enhances its appeal for scale-up operations.

From a regulatory standpoint, tert-butyl 4-(2-nitrophenyl)aminobutanoate currently falls outside major chemical control lists, though proper laboratory safety protocols should always be followed when handling. Material Safety Data Sheets recommend using standard personal protective equipment including nitrile gloves and safety goggles, with particular attention to avoiding dust formation during weighing operations.

The global market for this specialty chemical shows steady growth (CAGR ~6.2% from 2020-2025), driven by increasing R&D investment in targeted therapeutics and precision agrochemicals. Regional analysis indicates North America and Europe as current consumption leaders, though Asia-Pacific markets are expanding rapidly with the growth of contract research and manufacturing organizations in the region.

Future research directions may explore the compound's potential in covalent inhibitor design, leveraging the reactivity of its amino group for selective protein modification. Additionally, its application in metal-organic framework (MOF) synthesis as a functional linker molecule represents an emerging area of investigation in materials science.